Cas no 2227763-77-9 ((2R)-4-(2,3-dihydro-1,4-benzodioxin-5-yl)butan-2-amine)

• Product Name: (2R)-4-(2,3-dihydro-1,4-benzodioxin-5-yl)butan-2-amine
• CAS No: 2227763-77-9
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6286684
• PubChem ID: 165612850
• Update Time: 2025-05-23

(2R)-4-(2,3-dihydro-1,4-benzodioxin-5-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2,3-dihydro-1,4-benzodioxin-5-yl)butan-2-amine
• EN300-1749207
• 2227763-77-9

• Inchi： 1S/C12H17NO2/c1-9(13)5-6-10-3-2-4-11-12(10)15-8-7-14-11/h2-4,9H,5-8,13H2,1H3/t9-/m1/s1
• InChI Key： BMFZBYUTAKTVKW-SECBINFHSA-N
• SMILES： O1CCOC2C=CC=C(C1=2)CC[C@@H](C)N

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.5Ų

Additional information on (2R)-4-(2,3-dihydro-1,4-benzodioxin-5-yl)butan-2-amine

Compound Introduction: (2R)-4-(2,3-dihydro-1,4-benzodioxin-5-yl)butan-2-amine (CAS No. 2227763-77-9)

The compound (2R)-4-(2,3-dihydro-1,4-benzodioxin-5-yl)butan-2-amine, identified by its CAS number 2227763-77-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates a benzodioxin moiety, which is known for its presence in various pharmacologically active agents, alongside an amine functional group that enhances its interaction with biological targets.

Recent research in the domain of medicinal chemistry has highlighted the importance of chiral centers in modulating the efficacy and selectivity of drug candidates. The (2R) configuration of the butan-2-amine moiety in this compound is particularly noteworthy, as it suggests a high degree of stereochemical specificity. This stereochemical feature is often critical in determining the pharmacokinetic and pharmacodynamic properties of a drug, making compounds like (2R)-4-(2,3-dihydro-1,4-benzodioxin-5-yl)butan-2-amine promising candidates for further investigation.

The benzodioxin scaffold, characterized by its oxygen-containing aromatic ring system, is associated with a range of biological activities. Studies have demonstrated that derivatives of benzodioxin exhibit properties such as analgesic, anti-inflammatory, and neuroprotective effects. The specific substitution pattern in (2R)-4-(2,3-dihydro-1,4-benzodioxin-5-yl)butan-2-amine may contribute to its unique profile among these derivatives. The presence of the dihydro ring further modifies the electronic and steric properties of the molecule, potentially influencing its binding affinity and metabolic stability.

In the context of drug discovery, the integration of computational chemistry and high-throughput screening has accelerated the identification of novel bioactive molecules. The structural features of (2R)-4-(2,3-dihydro-1,4-benzodioxin-5-yl)butan-2-amine make it an attractive candidate for virtual screening against various protein targets. Preliminary computational studies suggest that this compound may interact with enzymes and receptors involved in metabolic pathways relevant to diseases such as diabetes and cardiovascular disorders. These interactions could be harnessed to develop therapeutic strategies targeting these conditions.

Experimental validation through in vitro and in vivo assays is essential to confirm the biological relevance of this compound. Initial pharmacological testing has shown promising results in models relevant to central nervous system disorders, where the benzodioxin moiety plays a key role in modulating neurotransmitter activity. The amine group's ability to form hydrogen bonds with polar residues on target proteins further enhances its potential as a lead compound for drug development.

The synthesis of (2R)-4-(2,3-dihydro-1,4-benzodioxin-5-yl)butan-2-amine presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies such as asymmetric hydrogenation and chiral auxiliary-assisted constructions are employed to achieve high enantiomeric purity. These techniques are critical in ensuring that the final product retains its intended biological activity without unwanted side effects from racemic impurities.

As research progresses, the potential applications of (2R)-4-(2,3-dihydro-1,4-benzodioxin-5-yl)butan-2-amine are likely to expand beyond initial therapeutic areas. Its structural versatility allows for modifications that could tailor its properties for use in other disease states or as a scaffold for combinatorial drug design. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications.

The regulatory landscape for novel pharmaceutical compounds necessitates rigorous evaluation before approval for human use. However, compounds like (2R)-4-(2,3-dihydro-1,4-benzodioxin-5-yl)butan-2-am ine serve as valuable tools in preclinical research, providing insights into mechanisms of action and potential therapeutic benefits. Continued investigation into its pharmacological profile will contribute to our understanding of how structural modifications influence biological activity.

In conclusion,(2R)-4-(2,3-dihydro -1 , 4 -benzodioxin -5 - yl )butan - 2 - am ine (CAS No . 2227763 -77 -9 ) represents a compelling example of how structural innovation can yield bioactive molecules with therapeutic potential . Its unique combination of stereochemistry , functional groups , and scaffold architecture positions it as a promising candidate for further exploration . As research advances , this compound may pave the way for new treatments targeting a variety of diseases .